molecular formula C18H24ClN2O4P B1201083 Clomacran phosphate CAS No. 22199-46-8

Clomacran phosphate

Cat. No. B1201083
CAS RN: 22199-46-8
M. Wt: 398.8 g/mol
InChI Key: SKKDWRIEPIZVOR-UHFFFAOYSA-N
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Description

Clomacran phosphate, also known as Clomacran phosphate, is a useful research compound. Its molecular formula is C18H24ClN2O4P and its molecular weight is 398.8 g/mol. The purity is usually 95%.
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properties

CAS RN

22199-46-8

Product Name

Clomacran phosphate

Molecular Formula

C18H24ClN2O4P

Molecular Weight

398.8 g/mol

IUPAC Name

3-(2-chloro-9,10-dihydroacridin-9-yl)propyl-dimethylazanium;dihydrogen phosphate

InChI

InChI=1S/C18H21ClN2.H3O4P/c1-21(2)11-5-7-14-15-6-3-4-8-17(15)20-18-10-9-13(19)12-16(14)18;1-5(2,3)4/h3-4,6,8-10,12,14,20H,5,7,11H2,1-2H3;(H3,1,2,3,4)

InChI Key

SKKDWRIEPIZVOR-UHFFFAOYSA-N

SMILES

C[NH+](C)CCCC1C2=CC=CC=C2NC3=C1C=C(C=C3)Cl.OP(=O)(O)[O-]

Canonical SMILES

C[NH+](C)CCCC1C2=CC=CC=C2NC3=C1C=C(C=C3)Cl.OP(=O)(O)[O-]

Related CAS

5310-55-4 (Parent)

synonyms

2-chloro-9-(3-dimethylaminopropyl)acridan
clomacran
clomacran phosphate
clomacran phosphate (1:1)
SK and F 14,336
SK and F 14336
SK and F-14336
SKF 14336

Origin of Product

United States

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